ABSTRACTWith the growing need for cleaner energy sources, research into the energy harvesting industry has increased over the last years. Roadways and transport infrastructure are promising contexts for energy harvesting due to their global coverage, being continuously exposed to everyday traffic-induced pressures. This study presents a model for Technical and Economic Analysis, as well as a Cost-Benefit Analysis model for Road Pavement Energy Harvesting systems. These models are then applied in a grid injection scenario, testing their applicability on a system developed by a startup company. Results show that the tested technology is economically viable for scenarios under subsidized regimes, but not yet for grid injection applications, suggesting the need for financial incentives in the field. However, it is argued that these systems hold major social and environmental value, enabling different types of business models that might increase stakeholders’ motivation to invest.

ABSTRACTThe past decade has seen an increase in renewable energy sources in the energy mix due to global environmental and supply security concerns. This paper aimed to investigate renewable energy effects on Gross Domestic Product (GDP) in the Southern African Power Pool (SAPP). The investigation is from 1988 to 2018, using the autoregressive distributed lag (ARDL), Nonlinear ARDL (NARDL), and fully modified OLS (FMOL) techniques. Based on empirical analyses of ARDL and FMOLS, it was found that both renewable and nonrenewable energies have a positive impact on economic growth in the Southern African power pool. However, the NARDL estimation indicates that neither renewable nor nonrenewable energy has a significant effect on economic growth in Southern African power pool. Therefore, based on the findings from both ARDL and FMOLS, the growth hypothesis is supported regarding the connection between renewable energy and economic growth in the Southern Africa power pool. Centered on the results, some policy implications were drawn for SAPP for sustainable economic growth, which includes measures to increase renewable energy in the energy mix, and also to encourage the optimization of cross-border connections where energy production from countries within SAPP that are not restricted by natural resources can be relied on to export sustainable energy. Additionally, building a more sustainable integrated power system in the region will assist SAPP with sustainable energy access and reduce the dependence on nonrenewable energy within the interconnected countries soon.

ABSTRACTEnergy loss is one of the significant challenges in the Electric power industry and demands severe reduction methods. Therefore, this article aimed to illustrate the energy-saving in Iran using Long-Range Energy Alternative Planning model for sustainable development in developing countries. The scenarios, such as the reference scenario, the transmission and distribution losses reduction scenario, and efficiency improvement and losses reduction scenario, are also evaluated in this article, along with their impact on fuel consumption in Iran’s thermal power plants. The results for power plants, fuel consumption in Reference, Transmission and Distribution Losses Reduction, and (Efficiency Improvement and Losses Reduction) scenarios were estimated at 260.6, 223.0, and 110.3 Bcm for 2040. According to the fuel type, the fuel consumed in power plants is −37.5 Bcm in the case of the Reference scenario compared with the Transmission and Distribution Losses Reduction scenario. In addition, fuel consumed in power plants is −131.5 Bcm in the case of the Reference scenario compared with the Ideal Efficiency scenario as 131.5 Bcm would be saved based on the fuel type. The savings will increase as 2040 draws closer. Also, the saved fuel by the Reference scenario was 150.2 Bcm compared to the efficiency improvement and losses reduction scenario for the final year.

ABSTRACT Achieving high economic growth rates has always been the primary objective of emerging economies. While some countries have experienced phenomenal economic success in recent years, there is widespread consensus that economic prosperity has been accompanied by rapid environmental degradation. This research aims to empirically investigate whether the development process in emerging economies were environmentally efficient. The study computes and analyses the energy-environmental super-efficiency scores for 14 leading emerging economies from 1980 to 2019 using the Slack-Based Measure Data Envelopment Analysis with undesirable output. The study also conducts a similarity analysis using the Dynamic Time Warping non-parametric approach, while the Dynamic Time Warping Barycenter Averaging-k-means algorithm is performed to assign economies to different clusters according to their energy-environmental super-efficiency. The findings divulge some divergence regarding the magnitude and evolution over time of super-efficiency scores. Four emerging economies, Brazil, The Philippines, Pakistan, and Vietnam, have been the most efficient, while South Africa recorded the worst scores during the same period. The Dynamic Time Warping path analysis suggests the presence of lead-lag relationships between the super-efficiency scores of China, as the reference economy, and the other economies. Finally, the Dynamic Time Warping Barycenter Averaging-k-means algorithm suggests the presence of four clusters.

ABSTRACTThe current study predicts West Texas Intermediate (WTI) petroleum prices using an artificial neural network (ANN) with a whale optimization algorithm (WOA). In implementing the model, five parameters, including gold price, coal price, natural gas price, Dollar-Euro exchange rate, and Dollar-Yuan exchange rate, have been used as input to the combined model. The intelligent and basic ANN algorithm results compared to finding the ANN-WOA algorithm capacity in predicting the future price of WTI oil. ANN-WOA model improved the WTI price predicting accuracy up to 22% compared to the ANN. The ANN-WOA method with a value of R2 = 0.93 compared to the ANN method with a value of R2 = 0.75 was able to reduce the model error well. According to the significant impact that the input parameters of the combination model had on the WTI oil price prediction, therefore, in studies that predict price or other variables, highly correlated variables can significantly increase the accuracy of the forecast.

ABSTRACTThe main objectives of this paper are to present the developed model and to explore and discuss the decarbonization possibilities of the Lithuanian chemical industry. The sector has high energy consumption and struggles to achieve emission reductions. The developed model is based on a bottom-up modeling approach representing the industry’s current and emerging technology mix. We conclude that the deep decarbonization of Lithuania’s chemical industry is technically feasible under certain conditions. The deployment of carbon capture technology is necessary to decrease carbon dioxide (CO2) emissions by at least 40% in 2030. To achieve deep decarbonization of the sector, green hydrogen as feedstock for ammonia production should be utilized before 2050. Decarbonization scenarios cause an increase of undiscounted costs by more than 618–3132 million Euros depending on CO2 reduction targets when cumulated over the 2018–2050 period. The ammonia production facility should cover a substantial share of these costs until 2030, which could negatively affect its competitiveness.

ABSTRACTThe paper analyzes the technical solutions, economic feasibility and institutional aspects of geothermal energy use in a district heating system by retrofitting wells on a mature oil field based on the case study. The objective is to describe institutional procedures for brine production from the mature oil field. The research methodology includes the well data and the condition of the existing oil infrastructure analysis, to evaluate the brine production possibility. The methodology also analyzes existing hydrocarbon contracts. Institutional steps to obtain a geothermal concession on the brownfields are proposed. The hypothesis assumes that, with the legislation change, a vertical distribution of concessions for simultaneous production of oil and brine is achievable. The conclusion brings the novelty of this paper as the provision of guidelines for the development of the projects and the start of the production of brine from a mature oil field for the investors and the legal authorities.

ABSTRACTRemittances are notable environmental quality (EQ) determinant, but their precise effect remains contextual. Moreover, it is still unclear how factors such as renewable energy consumption, structural transformations, urbanization processes and human capital development moderate the remittance-EQ nexus, particularly in countries with the highest share of remittances to gross domestic product. Thus, with annual panel series over 1990–2019 from the top twenty-one countries in such category and estimates of robust panel estimators, including the pool-mean group, dynamic cross-section autoregressive distributed lag (PMG and CS ARDL) and panel nonlinear (PNARDL), the following fresh empirical narratives subsist: (i) The enlisted panel series coevolve with EQ in the long term. (ii) Remittance is an all-time pollution enabler when the other explanatory variables were held constant. (iii) When the moderating variables were incorporated, the influence of remittances on EQ became insignificant (PMG and CS ARDL) and less severe (PNARDL) (iii) Renewable energy consumption and human capital development possess significant EQ enhancing attributes mostly in the long run, while structural transformations and urbanization promote pollution significantly. Instructively, the optimal pathway is not discouraging remittance inflows; rather, greater proportions of remittances should be invested in renewable energy and human capital. Likewise, it is essential to reappraise the subsisting structural arrangements and urbanization processes to make them answerable to sustainable development goals.

ABSTRACTTurkey’s natural gas hub development has been under the spotlight recently as its long-term gas supply contracts expire between 2021 and 2026. This study is an effort to investigate end-user prices and shippers’ behaviors in the natural gas hub development process through four noncooperative game models representing different maturity levels of the Turkish gas market. These models, comprising mixed complementarity problems, are solved by GAMS software using the Turkish gas market’s data. Our findings suggest that although increasing hub maturity yields decreasing end-user prices owing to the availability of more supply options and enhanced competition, a shift from long-term contracts to spot trading may result in an increase in the end-user prices due to strategic withholding by importers. Our models are pioneering as they are the first to depict the Turkish gas market with regard to shippers’ behaviors.

ABSTRACTEnergy consumption plays a crucial role in achieving the three pillars of the 2030 United Nations Sustainable Development Goals (SDGs). Moreover, the increasing impact of energy use in the development of North Africa motivates the authors to examine its direct impact on environmental degradation. Thus, the key objective of this investigation is to analyze the imperative impact of energy consumption on environmental degradation within the framework of urbanization and economic globalization. A fundamental hypothesis of the study includes that energy consumption and urbanization positively affect environmental degradation. The investigation employed the Cross-Sectional – Autoregressive Distributed Lag model and found that energy consumption significantly increases environmental degradation. However, economic globalization decreases environmental degradation. Moreover, urbanization showed inconsequential findings, but the study found that African countries hold the Environmental Kuznets Curve (EKC) hypothesis. The Dumitrescu-Hurlin causality model verifies the causality effect between energy consumption, economic globalization, urbanization, economic growth, and ecological footprints.